- Innate C-H trifluoromethylation of heterocycles, Proceedings of the National Academy of Sciences of the United States of America, 2011, 108(35), 14411-14415
Cas no 1346251-98-6 (2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile)
1346251-98-6 structure
Product Name:2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile
CAS No:1346251-98-6
MF:C11H11F3N2
MW:228.213652849197
CID:5722464
Update Time:2024-02-03
2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile
-
- Inchi: 1S/C11H11F3N2/c1-10(2,7-11(12,13)14)9-5-8(6-15)3-4-16-9/h3-5H,7H2,1-2H3
- InChI Key: SNTIKQXHWYLCPO-UHFFFAOYSA-N
- SMILES: C1(C(C)(C)CC(F)(F)F)=NC=CC(C#N)=C1
Experimental Properties
- Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 246.1±40.0 °C(Predicted)
- pka: 1.82±0.20(Predicted)
2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Solvents: Dichloromethane , Water ; 0 °C; 0 °C → 23 °C; 40 h, 23 °C
Reference
2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile Raw materials
2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile Preparation Products
2-(3,3,3-Trifluoro-1,1-dimethylpropyl)-4-pyridinecarbonitrile Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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